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Compound of Interest

Compound Name: UK51656

Cat. No.: B1662765 Get Quote

Technical Support Center: UK51656 (UK5099)
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, storage, and best practices for the

experimental use of UK51656, more commonly known as UK5099.

Frequently Asked Questions (FAQs)
Q1: What is the correct nomenclature for this compound?

A1: While occasionally referred to as UK51656, the widely accepted and published name for

this mitochondrial pyruvate carrier (MPC) inhibitor is UK5099. To ensure accurate literature

searches and experimental replication, it is recommended to use "UK5099".

Q2: What is the primary mechanism of action for UK5099?

A2: UK5099 is a potent and specific, non-competitive inhibitor of the mitochondrial pyruvate

carrier (MPC). By blocking the transport of pyruvate into the mitochondria, it effectively

decouples glycolysis from the tricarboxylic acid (TCA) cycle. This leads to a metabolic shift in

cells, characterized by decreased mitochondrial respiration and an increased reliance on

glycolysis for ATP production, often referred to as the Warburg effect.[1][2]

Q3: What are the recommended storage conditions for UK5099?

A3: Proper storage is crucial to maintain the stability and activity of UK5099. Best practices are

summarized in the table below.
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Form
Storage
Temperature

Duration Notes

Solid (Powder) 2-8°C
As per manufacturer's

expiry

Keep in a tightly

sealed container.

DMSO Stock Solution -20°C Up to 2 weeks[3]

Use fresh, anhydrous

DMSO for

reconstitution to avoid

solubility issues.[3]

DMSO Stock Solution -70°C Up to 6 weeks[3]

Recommended for

longer-term storage of

stock solutions.

Ethanol Stock

Solution
-20°C Up to 1 month

Mouse Plasma -20°C At least 60 days

Stable through

multiple freeze-thaw

cycles.

Q4: How should I prepare working solutions of UK5099?

A4: UK5099 has high solubility in DMSO (up to 100 mg/mL) and moderate solubility in ethanol.

For cell culture experiments, a common practice is to prepare a high-concentration stock

solution in DMSO and then dilute it to the final working concentration in the aqueous cell

culture medium. To avoid precipitation, it is crucial to vortex thoroughly during the dilution

process. One supplier recommends a specific protocol for preparing aqueous solutions for in

vivo use by first diluting the DMSO stock in PEG300 and Tween80 before adding the aqueous

component.
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Issue Potential Cause Recommended Solution

Compound Precipitation in

Aqueous Media

Low solubility of UK5099 in

aqueous solutions. Use of old

or wet DMSO for stock

preparation.

Ensure your DMSO stock is

fully dissolved before dilution.

Add the stock solution to your

aqueous media dropwise while

vortexing to facilitate mixing.

Consider preparing an

intermediate dilution in a co-

solvent if precipitation persists.

For in vivo preparations,

consider using excipients like

PEG300 and Tween80.

Loss of Inhibitory Activity

Improper storage of stock

solutions. Multiple freeze-thaw

cycles of stock solutions.

Aliquot your stock solution into

single-use volumes to avoid

repeated freeze-thaw cycles.

Store aliquots at -70°C for

long-term stability.

Inconsistent Experimental

Results

Instability of UK5099 in

working solutions. Off-target

effects at high concentrations.

Prepare fresh working dilutions

for each experiment from a

frozen stock. Be aware that at

high concentrations, UK5099

may have off-target effects,

such as inhibition of the

NLRP3 inflammasome,

independent of its action on

the MPC. It is advisable to

perform dose-response

experiments to determine the

optimal concentration for your

specific cell type and

experimental endpoint.

Variability in Cellular Response Presence of albumin in serum-

containing media.

Serum albumin can sequester

UK5099, reducing its effective

concentration. If you observe a

weaker than expected effect in
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serum-containing media,

consider performing

experiments in low-serum

conditions or increasing the

UK5099 concentration, with

appropriate controls.

Experimental Protocols
General Protocol for a Cell-Based Assay
This protocol provides a general workflow for treating cultured cells with UK5099.
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Caption: General workflow for a cell-based experiment using UK5099.

Detailed Steps:

Stock Solution Preparation: Prepare a 10 mM stock solution of UK5099 in fresh, anhydrous

DMSO. Aliquot into single-use tubes and store at -70°C.
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Cell Seeding: Seed your cells of interest in an appropriate culture vessel and allow them to

adhere and reach the desired confluency.

Working Solution Preparation: On the day of the experiment, thaw a single aliquot of the

UK5099 stock solution. Prepare the desired final concentration by diluting the stock solution

directly into pre-warmed cell culture medium. Vortex immediately to ensure proper mixing.

Treatment: Remove the existing media from the cells and replace it with the media

containing UK5099. Include a vehicle control (media with the same final concentration of

DMSO).

Incubation: Incubate the cells for the experimentally determined duration (e.g., 24 hours).

Analysis: Following incubation, harvest the cells or supernatant for your intended

downstream analysis, such as metabolic flux analysis, western blotting for signaling proteins,

or cell viability assays.

Signaling Pathways Affected by UK5099
Inhibition of the mitochondrial pyruvate carrier by UK5099 initiates a cascade of metabolic and

signaling events.
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Caption: Signaling consequences of MPC inhibition by UK5099.

Pathway Description:

By inhibiting the MPC, UK5099 blocks pyruvate from entering the mitochondria. This leads to a

decrease in the TCA cycle and oxidative phosphorylation. Consequently, the cell compensates

by upregulating glycolysis, leading to increased lactate production. This metabolic shift can also

lead to the activation of AMP-activated protein kinase (AMPK) due to changes in the cellular

energy state. Furthermore, alterations in mitochondrial metabolism can influence the stability of

hypoxia-inducible factor 1-alpha (HIF-1α). It is also important to note that at higher
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concentrations, UK5099 can have off-target effects, including the inhibition of the NLRP3

inflammasome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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